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Compound of Interest

Compound Name: Estradiol 3-methyl ether

Cat. No.: B029278 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
Estradiol 3-methyl ether (3-methoxyestradiol) is a synthetic estrogen derivative utilized in

various research applications, including cancer and cell biology studies.[1][2] It has been

shown to disrupt microtubule networks and inhibit cell proliferation.[1][2] Accurate and

consistent preparation of stock solutions is critical for obtaining reproducible experimental

results. This document provides a detailed protocol for the preparation, storage, and handling

of Estradiol 3-methyl ether stock solutions.

Compound Information
Estradiol 3-methyl ether is a white to off-white solid.[1] Key properties of the compound are

summarized in the table below.

Property Value References

Molecular Weight 286.41 g/mol [1][2][3][4][5][6][7]

Molecular Formula C₁₉H₂₆O₂ [1][2][3][5][6]

CAS Number 1035-77-4 [1][2][3][5][6]

Appearance White to off-white solid [1]
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Solubility Data
The solubility of Estradiol 3-methyl ether is critical for the preparation of concentrated stock

solutions. It is readily soluble in dimethyl sulfoxide (DMSO).

Solvent Solubility
Molar
Concentration

References

DMSO 100 mg/mL 349.15 mM [2]

Note: For other organic solvents such as ethanol and dimethylformamide (DMF), solubility is

expected to be good, similar to its parent compound, 17β-Estradiol.[8] However, it is

recommended to test solubility in small volumes before preparing a large stock.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Estradiol 3-methyl ether
in DMSO.

Materials and Reagents
Estradiol 3-methyl ether powder (CAS 1035-77-4)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Analytical balance

Microcentrifuge tubes or amber glass vials, sterile

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions
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Estradiol 3-methyl ether is a bioactive compound. Handle with care in a well-ventilated area

or a chemical fume hood. Wear appropriate PPE to avoid direct contact and inhalation.

Step-by-Step Procedure
Equilibrate Reagents: Allow the Estradiol 3-methyl ether powder and DMSO to equilibrate

to room temperature before use.

Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of

Estradiol 3-methyl ether needed.

Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol

) x 1000 (mg/g)

Example for 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 286.41 g/mol x

1000 mg/g = 2.86 mg

Weighing: Carefully weigh out 2.86 mg of Estradiol 3-methyl ether powder and place it into

a sterile microcentrifuge tube or vial.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the powder.

Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (37°C) can be used to aid dissolution if necessary.

Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 20 µL or 50 µL) in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), date of preparation, and your initials.

Storage and Stability
Proper storage is essential to maintain the stability and activity of the stock solution.

Stock Solution Storage: Store aliquots at -20°C or -80°C.[1][2]
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Stability:

At -20°C, the solution is stable for up to 1 month.[1][2]

At -80°C, the solution is stable for up to 6 months.[1][2]

Handling: Protect the stock solution from light. Avoid repeated freeze-thaw cycles as this can

degrade the compound.

Quality Control
Visually inspect the stock solution before use. Ensure it is clear and free of any precipitation.

If precipitation is observed, warm the vial to 37°C and vortex to redissolve.

For critical applications, the concentration and purity of the stock solution can be verified

using analytical methods such as HPLC.

Application Example: Dilution to a Working
Concentration
To treat cells with a final concentration of 10 µM Estradiol 3-methyl ether in a cell culture

medium:

Thaw one aliquot of the 10 mM stock solution at room temperature.

Perform a serial dilution. For example, to make a 10 µM working solution from a 10 mM

stock, a 1:1000 dilution is required.

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. Mix well by gentle

pipetting.

This diluted solution can then be added to your cell culture plates to achieve the final desired

concentration.

Diagrams
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Caption: Workflow for preparing Estradiol 3-methyl ether stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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